Cas no 10264-09-2 (Benzeneacetamide, N-butyl-)

• Product Name: Benzeneacetamide, N-butyl-
• CAS No: 10264-09-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 235425
• PubChem ID: 221447
• Update Time: 2025-09-23

Benzeneacetamide, N-butyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-butyl-
• N-butyl-2-phenylacetamide
• 2-Phenyl-N-n-butylacetamide
• Benzeneacetamide,N-butyl
• N-butyl-2-phenyl-acetamide
• N-butylphenylacetamide
• N-n-butylphenylacetamide
• phenyl-acetic acid butylamide
• Phenyl-essigsaeure-butylamid
• NSC6033
• Phenylacetamide, N-butyl-
• AKOS002956038
• DTXSID90278099
• SCHEMBL2036620
• NSC-6033
• 10264-09-2
• N-Butyl-phenylacetamide

• Inchi： 1S/C12H17NO/c1-2-3-9-13-12(14)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3,(H,13,14)
• InChI Key： JQZKYZUXIWDPAD-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NCCCC

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.53630